Cas no 1805165-34-7 (2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol
• CAS No: 1805165-34-7
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862399
• Update Time: 2025-06-08

2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-6-3(2-13)5(7(9)10)4(1-11-6)12(14)15/h1,7,13H,2H2
• InChI Key： KYGXKYKSZOOMAJ-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol

Introduction to 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol (CAS No. 1805165-34-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol, identified by the CAS number 1805165-34-7, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the nitropyridine family, a class of molecules widely studied for their pharmacological properties and structural diversity. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a nitro group, makes it an attractive scaffold for the development of novel bioactive molecules.

The bromo and difluoromethyl groups in this compound are particularly noteworthy, as they introduce unique electronic and steric properties that can be exploited in drug design. The bromo atom serves as a valuable handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Meanwhile, the difluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles—qualities that are highly desirable in medicinal chemistry.

The nitro group in 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol also contributes significantly to its reactivity and functionality. Nitro groups can be reduced to amino groups, allowing for further derivatization or serving as a pharmacophore in their own right. Additionally, nitroaromatic compounds have been extensively studied for their potential anticancer, antimicrobial, and anti-inflammatory properties. The combination of these functional moieties makes this compound a promising candidate for exploring new therapeutic avenues.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways and diseases. The rigid pyridine core of 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol provides an excellent scaffold for designing molecules that can disrupt PPIs by binding to specific pockets or interfaces on the target proteins. For instance, studies have demonstrated that nitropyridines can act as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Moreover, the increasing interest in fluorinated compounds has led to the exploration of their applications in medicinal chemistry. The difluoromethyl group is particularly interesting because it can mimic acetyl groups while enhancing lipophilicity and metabolic stability. This property has been leveraged in the development of antiviral and anticancer agents. For example, recent studies have shown that fluorinated pyridines can be incorporated into drug candidates targeting viral proteases or kinases, improving both efficacy and selectivity.

The pharmaceutical industry has also shown great interest in developing next-generation antibiotics due to the rise of antibiotic-resistant bacteria. 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol could serve as a precursor for synthesizing novel antibiotics by serving as a core structure that can be modified to target bacterial enzymes or metabolic pathways. The nitro group, in particular, has been found to be effective in disrupting bacterial respiration or DNA synthesis when incorporated into antimicrobial agents.

Another emerging area where this compound finds utility is in the field of agrochemicals. Pyridine derivatives are widely used as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in plants and pests. The structural features of 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol, such as the presence of electron-withdrawing groups like the nitro and difluoromethyl substituents, make it an excellent candidate for designing new agrochemicals with improved efficacy and environmental safety.

From a synthetic chemistry perspective, 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol offers numerous opportunities for further functionalization. The bromo atom allows for palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, enabling the introduction of diverse aryl moieties. Additionally, the hydroxymethyl group can undergo various transformations, such as esterification or etherification, expanding its utility in drug discovery libraries.

The growing emphasis on green chemistry has also influenced the design of synthetic routes for compounds like 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol. Researchers are increasingly seeking sustainable methods that minimize waste and hazardous byproducts. Recent advances in catalytic systems have allowed for more efficient synthetic pathways involving transition metal catalysts or biocatalysts, making it possible to produce this compound with reduced environmental impact.

In conclusion,2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol (CAS No. 1805165-34-7) is a multifaceted compound with significant potential across multiple domains of chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule,2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-methanol is poised to play an increasingly important role in drug discovery and development.